Cas no 26281-43-6 (Benzenesulfonic acid,3,5-dichloro-2-hydroxy-)

• Product Name: Benzenesulfonic acid,3,5-dichloro-2-hydroxy-
• CAS No: 26281-43-6
• MF: C₆H₄Cl₂O₄S
• MW: 243.064558982849
• MDL: MFCD00066751
• CID: 242628
• PubChem ID: 152819
• Update Time: 2025-09-19

Benzenesulfonic acid,3,5-dichloro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3,5-dichloro-2-hydroxy-
• 3,5-dichloro-2-hydroxybenzenesulfonic acid
• 3,5-DICHLORO-2-HYDROXYBENZENESULPHONIC ACID
• 3,5-Dichlor-2-hydroxy-benzolsulfonsaeure
• 3,5-dichloro-2-hydroxybenzenesulfonate
• 3,5-dichloro-2-hydroxy-benzenesulfonic acid
• EINECS 247-582-4
• Sodium 3,5-chloro-6-hydroxybenzenesulfonate
• Sodium sulfonate of 2,4-dichlorophenol
• DCHBS
• MB00518
• 3, 5-dichloro-2-hydroxybenzenesulfonic acid
• DTXSID70180909
• NS00028075
• Benzenesulfonic acid, 3,5-dichloro-2-hydroxy-
• PD052678
• AS-66844
• AKOS030586874
• DHBS
• 3,5-Dichloro-2-hydroxybenzenesulfonicacid
• 2-Hydroxy-3,5-dichloro-benzenesulphonic acid
• 26281-43-6
• SCHEMBL397094
• CS-0564388
• HY-W455884
• 3,5-DICHLORO-2-HYDROXYBENZENE-1-SULFONIC ACID
• DTXCID60103400
• HDCBS
• DA-49508
• sodium 2-hydroxy-3,5-dichlorobenzenesulfonate
• 2-hydroxy-3,5-dichlorobenzenesulfonate

• MDL： MFCD00066751
• Inchi： 1S/C6H4Cl2O4S/c7-3-1-4(8)6(9)5(2-3)13(10,11)12/h1-2,9H,(H,10,11,12)
• InChI Key： LWKJNIMGNUTZOO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1O)S(=O)(=O)O)Cl

Computed Properties

• Exact Mass: 241.92100
• Monoisotopic Mass: 263.902679
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8
• XLogP3: 2.1

Experimental Properties

• Density: 1.806
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 82.98000
• LogP: 3.02650

Benzenesulfonic acid,3,5-dichloro-2-hydroxy- Security Information

• Safety Instruction： 24/25